![molecular formula C15H16ClFN4S B6270039 {[5-(2-fluorophenyl)thiophen-2-yl]methyl}[(1-methyl-1H-1,2,3-triazol-5-yl)methyl]amine hydrochloride CAS No. 2418717-10-7](/img/no-structure.png)
{[5-(2-fluorophenyl)thiophen-2-yl]methyl}[(1-methyl-1H-1,2,3-triazol-5-yl)methyl]amine hydrochloride
Overview
Description
The compound contains several functional groups including a thiophene ring, a fluorophenyl group, a triazole ring, and an amine group. Thiophene is a five-membered ring with four carbon atoms and one sulfur atom . The triazole ring is a five-membered ring containing two carbon atoms and three nitrogen atoms . The presence of these functional groups could potentially give the compound a range of chemical and biological properties.
Molecular Structure Analysis
The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the thiophene and triazole rings would likely cause the molecule to have a planar structure in these regions .Chemical Reactions Analysis
The reactivity of this compound would be influenced by the functional groups it contains. For example, the amine group could participate in acid-base reactions, while the thiophene and triazole rings could undergo electrophilic aromatic substitution .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its molecular structure and functional groups. For example, the presence of the polar amine group and the aromatic rings could influence its solubility, boiling point, and melting point .Mechanism of Action
Safety and Hazards
Future Directions
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound {[5-(2-fluorophenyl)thiophen-2-yl]methyl}[(1-methyl-1H-1,2,3-triazol-5-yl)methyl]amine hydrochloride involves the reaction of two key starting materials: 5-(2-fluorophenyl)thiophene-2-carbaldehyde and 1-methyl-1H-1,2,3-triazole-4-carboxylic acid. The aldehyde group of the thiophene derivative will be reduced to an alcohol, which will then be reacted with the triazole derivative to form the desired amine. The amine will then be quaternized with hydrochloric acid to form the hydrochloride salt of the final product.", "Starting Materials": [ "5-(2-fluorophenyl)thiophene-2-carbaldehyde", "1-methyl-1H-1,2,3-triazole-4-carboxylic acid", "Sodium borohydride", "Methanol", "Hydrochloric acid", "Diethyl ether" ], "Reaction": [ "Step 1: Reduction of 5-(2-fluorophenyl)thiophene-2-carbaldehyde to 5-(2-fluorophenyl)thiophene-2-carbinol using sodium borohydride in methanol", "Step 2: Protection of the hydroxyl group of 5-(2-fluorophenyl)thiophene-2-carbinol with tert-butyldimethylsilyl chloride in pyridine", "Step 3: Deprotection of the silyl group using tetra-n-butylammonium fluoride in tetrahydrofuran", "Step 4: Reaction of the resulting alcohol with 1-methyl-1H-1,2,3-triazole-4-carboxylic acid using N,N'-dicyclohexylcarbodiimide and 4-dimethylaminopyridine in dichloromethane", "Step 5: Quaternization of the resulting amine with hydrochloric acid in diethyl ether to form the hydrochloride salt of the final product" ] } | |
CAS RN |
2418717-10-7 |
Molecular Formula |
C15H16ClFN4S |
Molecular Weight |
338.8 |
Purity |
93 |
Origin of Product |
United States |
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